Supercritical CO2 drying of alginate/zinc hydrogels: a green and facile route to prepare ZnO foam structures and ZnO nanoparticles†

RSC Advances Pub Date: 2018-06-06 DOI: 10.1039/C8RA02129E

Abstract

In the present study, we investigate a simple and effective synthetic protocol to produce zinc oxide foams by a facile solution-based method using alginate gelation. The influences of the zinc concentration and the drying process on the structural, textural and morphological properties of the synthesized ZnO nanomaterial were studied and discussed. The components of these nanomaterials were characterized by several techniques to demonstrate the effectiveness of the adopted synthetic route in controlling the growth of the ZnO nanoparticles. XRD analysis revealed that the as-prepared ZnO nanomaterial crystallizes in the hexagonal wurtzite structure. The room temperature photoluminescence (PL) spectra of ZnO show ultra-violet (UV) and visible emissions. SEM analysis revealed the porous texture of the prepared zinc oxide. TEM analysis confirmed the nano dimensions of the synthesized zinc oxide nanoparticles. A comparative study of conventional air drying versus supercritical drying was conducted to determine the influence of each mode of drying on the structural, textural and morphological as well as optical properties of the synthesized ZnO nanoparticles.

Graphical abstract: Supercritical CO2 drying of alginate/zinc hydrogels: a green and facile route to prepare ZnO foam structures and ZnO nanoparticles
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